Cas no 17931-27-0 (2-(Methylthio)naphtho[2,1-d]thiazole)

• Product Name: 2-(Methylthio)naphtho[2,1-d]thiazole
• CAS No: 17931-27-0
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 4820494
• Update Time: 2025-05-19

2-(Methylthio)naphtho[2,1-d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)naphtho[2,1-d]thiazole
• 2-methylmercaptonaphth[2,1-d]thiazole
• 2-methylsulfanylbenzo[g][1,3]benzothiazole

• Inchi： 1S/C12H9NS2/c1-14-12-13-10-7-6-8-4-2-3-5-9(8)11(10)15-12/h2-7H,1H3
• InChI Key： RNWCZRGHVWNRHE-UHFFFAOYSA-N
• SMILES： S1C(=NC2=CC=C3C=CC=CC3=C12)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 4.5
• Topological Polar Surface Area: 66.4

Additional information on 2-(Methylthio)naphtho[2,1-d]thiazole

2-(Methylthio)naphtho[2,1-d]thiazole: A Comprehensive Overview

The compound with CAS No. 17931-27-0, commonly referred to as 2-(Methylthio)naphtho[2,1-d]thiazole, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure and versatile applications. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

2-(Methylthio)naphtho[2,1-d]thiazole is a heterocyclic compound characterized by a naphthothiazole ring system with a methylthio substituent at the 2-position. The naphthothiazole core consists of a fused benzene ring and a thiazole ring, which imparts unique electronic properties to the molecule. The methylthio group (-SMe) further enhances the compound's reactivity and stability. This structure makes it an attractive candidate for various chemical reactions and applications.

Synthesis Methods

The synthesis of 2-(Methylthio)naphtho[2,1-d]thiazole typically involves multi-step organic reactions. One common approach is the condensation of appropriate thioamide precursors with aromatic aldehydes or ketones under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

Applications in Materials Science

One of the most promising applications of 2-(Methylthio)naphtho[2,1-d]thiazole lies in materials science. Its electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated its potential as a high-performance electron transport layer material in OLEDs, offering improved device efficiency and stability.

Pharmacological Applications

In the field of pharmacology, 2-(Methylthio)naphtho[2,1-d]thiazole has shown potential as a lead compound for drug development. Its ability to interact with biological systems makes it a candidate for anti-inflammatory and anticancer agents. Researchers have explored its mechanism of action and toxicity profiles in preclinical models, paving the way for further clinical investigations.

Recent Research Findings

Recent studies have shed light on the photochemical properties of 2-(Methylthio)naph th o[2,1-d]t hi azol e, revealing its potential as a photosensitizer in photodynamic therapy (PDT). This application leverages its ability to generate reactive oxygen species under light irradiation, making it effective against cancer cells while minimizing damage to healthy tissues.

Additionally, advancements in computational chemistry have enabled detailed modeling of naph th o[2 ,1 -d ]t hi azol e derivatives at the molecular level. These studies provide insights into their electronic configurations and reactivity patterns, guiding the design of novel compounds with enhanced functionalities.

Future Prospects

The future of n aph th o [ 2 , 1 -d ] t hi azol e derivatives looks promising as researchers continue to explore their diverse applications. Collaborative efforts between academia and industry are expected to accelerate the development of innovative materials and therapeutic agents based on this compound.

In conclusion,n aph th o [ 2 , 1 -d ] t hi azol e derivatives like CAS No . 17931 - 27 -0 represent a fascinating class of compounds with wide-ranging applications across multiple disciplines . As research progresses , we can anticipate even more groundbreaking discoveries that will further enhance our understanding and utilization of these remarkable molecules . p > article > response >